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Compound of Interest

Compound Name: 3-Methylcyclohexene

Cat. No.: B1581247 Get Quote

An In-depth Technical Guide to 3-Methylcyclohexene: Chemical Properties and Physical Data

Introduction
3-Methylcyclohexene is a cyclic olefin, an organic compound characterized by a six-

membered ring containing one double bond and a methyl substituent on the carbon adjacent to

the double bond.[1] It is a colorless, volatile liquid with a distinct odor.[2][3] As a member of the

alkene family, its chemical reactivity is dominated by the carbon-carbon double bond, making it

susceptible to addition and oxidation reactions.[3] This compound and its isomers, 1-

methylcyclohexene and 4-methylcyclohexene, are utilized as intermediates in organic synthesis

for the production of various chemicals, fragrances, and pharmaceuticals.[1][3] This guide

provides a comprehensive overview of the chemical and physical properties of 3-
methylcyclohexene, along with detailed experimental protocols for its synthesis and analysis.

Physical and Chemical Properties
The physical and chemical data for 3-methylcyclohexene are summarized in the tables below.

This information is crucial for its handling, storage, and application in various chemical

processes.

General and Physical Properties
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Property Value References

Molecular Formula C₇H₁₂ [2][4][5]

Molecular Weight 96.17 g/mol [2][4][5]

CAS Number 591-48-0 [4][5]

Appearance Colorless liquid [1][3][6]

Odor Distinct smell [2][3]

Boiling Point 104 - 105 °C [1][4][7]

Melting Point -124 °C [1][7]

Density 0.800 - 0.805 g/mL [1][4]

Specific Gravity 0.80 [4][6]

Refractive Index 1.4425 - 1.4445 [4][7]

Flash Point -3 °C [4][7]

Critical Temperature 301 °C [8]

Critical Pressure 34.6 atm [8]

Enthalpy of Vaporization 350 kJ/mol [9]

Solubility
3-Methylcyclohexene is a non-polar compound and its solubility is governed by the "like

dissolves like" principle.[2]
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Solvent Solubility References

Water Insoluble [2][7]

Alcohol Soluble

Ether Soluble

Benzene Soluble [2]

Hexane Soluble [2]

Chloroform Soluble [2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-methylcyclohexene are essential

for researchers. The following protocols are derived from established laboratory procedures.

Synthesis of 3-Methylcyclohexene via Reductive
Cleavage of 3-Methyl-2-cyclohexen-1-ol
This method provides a direct route to 3-methylcyclohexene.[10]

Materials:

Amalgamated zinc powder

3-Methyl-2-cyclohexen-1-ol

Anhydrous ether

2.6 M Hydrogen chloride in anhydrous ether

10% Aqueous sodium hydrogen carbonate

Saturated aqueous sodium chloride

Magnesium sulfate
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Procedure:

A 1-liter, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux

condenser with a dry nitrogen source, and a pressure-equalizing addition funnel.

The flask is charged with 196 g of dry amalgamated zinc powder, 22.4 g of 3-methyl-2-

cyclohexen-1-ol, and 280 mL of anhydrous ether.[10]

The flask is cooled to -15 °C in an ethanol-water-dry ice bath.

The mixture is stirred gently for 5 minutes, after which vigorous stirring is initiated.

153 mL of 2.6 M hydrogen chloride in anhydrous ether is added dropwise over 1.5 hours,

maintaining the temperature at -15 °C.[10]

After the addition is complete, the mixture is stirred for an additional hour at -15 °C.

The reaction mixture is filtered, and the zinc residue is washed with several portions of ether.

The combined ethereal solutions are washed sequentially with two 50-mL portions of water,

50 mL of 10% aqueous sodium hydrogen carbonate, and two 50-mL portions of saturated

aqueous sodium chloride.[10]

The organic layer is dried over magnesium sulfate.

The ether is carefully removed by distillation through a Dufton column at atmospheric

pressure.

The residual solution is transferred to a smaller apparatus and distilled to yield 3-
methylcyclohexene at 103–104 °C.[10]

Spectroscopic Analysis Workflow
A general workflow for the spectroscopic analysis of methylcyclohexene isomers is presented

below. This is crucial for confirming the identity and purity of the synthesized product.[11]

Procedure:
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Sample Preparation: The synthesized 3-methylcyclohexene is prepared for analysis. For

GC-MS, a dilute solution in a volatile solvent is typically used. For NMR, the sample is

dissolved in a deuterated solvent like CDCl₃.[12][13] For IR spectroscopy, a neat liquid

sample can be used.[11]

Gas Chromatography-Mass Spectrometry (GC-MS): The sample is injected into a gas

chromatograph to separate it from any impurities or isomers. The separated components

then enter a mass spectrometer for ionization and fragmentation, providing a mass spectrum

that helps in identifying the compound based on its mass-to-charge ratio and fragmentation

pattern.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra are

acquired. For 3-methylcyclohexene, ¹H NMR will show characteristic signals for the vinylic

protons and the methyl group protons, which will appear as a doublet. ¹³C NMR will show

seven distinct carbon signals due to the lack of symmetry.[11]

Infrared (IR) Spectroscopy: An IR spectrum is obtained to identify the functional groups

present. Key vibrational modes for 3-methylcyclohexene include the =C-H stretch around

3017 cm⁻¹, the C-H stretch of saturated carbons between 2830-2960 cm⁻¹, and the C=C

stretch around 1650 cm⁻¹.[11]

Data Analysis: The obtained spectra are analyzed and compared with reference spectra to

confirm the structure and purity of the 3-methylcyclohexene.

Visualizations
The following diagrams illustrate key experimental and logical workflows related to 3-
methylcyclohexene.
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Starting Materials:
3-Methyl-2-cyclohexen-1-ol,

Amalgamated Zinc, Ether, HCl

Reductive Cleavage Reaction
(-15 °C)

Filtration to Remove Zinc

Aqueous Work-up
(Wash with H₂O, NaHCO₃, Brine)

Drying with MgSO₄

Distillation

Purified 3-Methylcyclohexene

Spectroscopic Analysis
(GC-MS, NMR, IR)
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2-Methylcyclohexanol Protonation of
-OH group

H⁺ (Acid Catalyst) Carbocation Intermediate-H₂O

1-Methylcyclohexene
(Major Product)-H⁺

3-Methylcyclohexene
(Minor Product)

-H⁺ (rearrangement)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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